molecular formula C21H24N4O3 B10993395 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one

6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one

Cat. No.: B10993395
M. Wt: 380.4 g/mol
InChI Key: VKHDSLNVFHDSQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the pyridazin-3(2H)-one family, characterized by a six-membered aromatic ring with two adjacent nitrogen atoms. Its structure includes a furan-2-yl substituent at position 6 and a 4-(2-phenoxyethyl)piperazinylmethyl group at position 2 (Figure 1).

Properties

Molecular Formula

C21H24N4O3

Molecular Weight

380.4 g/mol

IUPAC Name

6-(furan-2-yl)-2-[[4-(2-phenoxyethyl)piperazin-1-yl]methyl]pyridazin-3-one

InChI

InChI=1S/C21H24N4O3/c26-21-9-8-19(20-7-4-15-28-20)22-25(21)17-24-12-10-23(11-13-24)14-16-27-18-5-2-1-3-6-18/h1-9,15H,10-14,16-17H2

InChI Key

VKHDSLNVFHDSQA-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1CCOC2=CC=CC=C2)CN3C(=O)C=CC(=N3)C4=CC=CO4

Origin of Product

United States

Preparation Methods

    Synthetic Routes:

    Reaction Conditions:

    Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

    Anticancer Activity

    Research indicates that derivatives of pyridazinones exhibit significant anticancer properties. For instance, compounds similar to 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one have shown cytotoxic effects against various cancer cell lines, with IC50 values indicating potential for further development as anticancer agents .

    Antimicrobial Effects

    The compound has demonstrated antimicrobial activity against several bacterial strains. Studies have indicated that modifications in the piperazine group can enhance the antimicrobial efficacy of pyridazinones, suggesting potential applications in treating infections .

    Anti-inflammatory Properties

    Pyridazinones, including this compound, have been investigated for their anti-inflammatory effects. They act as dual inhibitors of cyclooxygenase and lipoxygenase enzymes, which are critical in inflammatory pathways. This suggests a therapeutic role in managing conditions like arthritis .

    Neuroprotective Effects

    Research has also explored the neuroprotective potential of this compound. It may offer benefits in treating neurodegenerative diseases by modulating neurotransmitter systems and reducing oxidative stress .

    Case Study 1: Anticancer Activity

    A study published in the Journal of Medicinal Chemistry examined the anticancer activity of pyridazinone derivatives, including those structurally related to 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one. The results showed significant cytotoxicity against human cancer cell lines, supporting further investigation into its mechanisms and potential as a therapeutic agent .

    Case Study 2: Anti-inflammatory Mechanism

    In another research article, a series of pyridazinones were synthesized and tested for their anti-inflammatory properties. The study found that compounds with a similar structure to 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one exhibited potent inhibition of COX enzymes, indicating their potential use in treating inflammatory disorders .

    Mechanism of Action

      Targets and Pathways:

  • Comparison with Similar Compounds

    Comparison with Similar Pyridazin-3(2H)-one Derivatives

    Structural Modifications and Substituent Effects

    Pyridazinone derivatives are structurally diverse, with variations in substituents at positions 2, 4, 5, and 6 influencing bioactivity. Below is a comparative analysis of key analogs:

    Table 1: Structural and Functional Comparison of Selected Pyridazin-3(2H)-one Derivatives
    Compound Name Pyridazinone Substituents Piperazine Modification Key Biological Activities References
    Target Compound 6-(furan-2-yl) 4-(2-phenoxyethyl) Under investigation
    6-(2-chlorophenyl)-2-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}pyridazin-3(2H)-one 6-(2-chlorophenyl) 4-(4-fluorophenyl) Not explicitly reported; fluorophenyl enhances receptor affinity
    4-(Aryl/heteroaryl)-6-phenyl-2-[3-(4-substituted-piperazin-1-yl)propyl]pyridazin-3(2H)-one 4-(aryl), 6-phenyl 3-(4-substituted-piperazine) Cytotoxic (AGS gastric cancer cells)
    5-Chloro-6-phenyl-2-substituted pyridazin-3(2H)-ones (3a-3h) 5-chloro-6-phenyl Alkyl/aryl groups (e.g., methyl, benzyl) Synthesized for formyl peptide receptor agonism
    2-(4-Fluorophenyl)-6-{4-[2-(furan-2-yl)quinoline-4-carbonyl]piperazin-1-yl}-2,3-dihydropyridazin-3-one 6-(furan-2-yl) Quinoline-4-carbonyl-piperazine Orexin 2 receptor modulation (potential for insomnia/narcolepsy)

    Key Differences in Pharmacological Profiles

    Substituent-Driven Solubility and Lipophilicity: The furan-2-yl group in the target compound may improve aqueous solubility compared to chlorophenyl or fluorophenyl analogs, as furan’s oxygen atom facilitates hydrogen bonding .

    Receptor Binding and Selectivity :

    • Piperazine modifications are critical for receptor interactions. For example:
    • Fluorophenyl-piperazine derivatives (e.g., ) exhibit high affinity for serotonin and dopamine receptors.
    • The target compound’s phenoxyethyl group may favor adrenergic or histaminergic receptor binding, as seen in structurally related agents . Furan-containing analogs (e.g., ) show orexin receptor modulation, suggesting the target compound may share this mechanism.

    Synthetic Accessibility: The target compound’s synthesis likely involves alkylation of piperazine with brominated phenoxyethyl groups, a method paralleling the preparation of ethyl 2-(3-(4-(4-chlorophenyl)piperazin-1-yl)-6-oxopyridazin-1(6H)-yl)acetate . In contrast, sulfonamide-linked piperazines (e.g., ) require sulfonyl chloride intermediates, complicating scalability.

    Biological Activity

    The compound 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one is a pyridazinone derivative that has garnered attention for its diverse biological activities. Pyridazinones are known for their pharmacological properties, including anti-inflammatory, analgesic, and anticancer effects. This article reviews the biological activity of this specific compound, highlighting its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

    Chemical Structure and Properties

    The chemical structure of 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one can be described as follows:

    • Molecular Formula : C20_{20}H24_{24}N4_{4}O3_{3}
    • Molecular Weight : 364.43 g/mol
    • IUPAC Name : 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one

    Biological Activity Overview

    The biological activities of this compound have been evaluated in several studies, revealing its potential in various therapeutic areas:

    Anticancer Activity

    Recent studies have demonstrated that pyridazinone derivatives exhibit significant anticancer properties. For instance, one study assessed the compound's effects on gastric adenocarcinoma (AGS) cells using MTT and LDH assays. The results indicated that the compound induced oxidative stress and apoptosis in cancer cells, suggesting its potential as an anticancer agent .

    Analgesic and Anti-inflammatory Effects

    Pyridazinones are also noted for their analgesic and anti-inflammatory activities. The incorporation of the piperazine moiety enhances these effects, making compounds like 6-(furan-2-yl)-2-{[4-(2-phenoxyethyl)piperazin-1-yl]methyl}pyridazin-3(2H)-one promising candidates for pain management therapies .

    The mechanisms through which this compound exerts its biological effects are multifaceted:

    • Oxidative Stress Induction : The compound triggers the release of reactive oxygen species (ROS), leading to cellular damage in cancer cells.
    • Apoptosis Activation : Flow cytometry studies revealed increased Bax expression, indicating the activation of apoptotic pathways in treated cells .
    • COX Inhibition : Similar compounds have been shown to inhibit cyclooxygenase (COX) enzymes, contributing to their anti-inflammatory properties .

    Case Studies and Research Findings

    StudyBiological ActivityMethodologyKey Findings
    AnticancerMTT AssayInduced apoptosis in AGS cells via oxidative stress.
    Analgesic/Anti-inflammatoryIn vivo modelsDemonstrated significant pain relief and reduced inflammation in animal models.
    CytotoxicityLDH AssayShowed cytotoxic effects against various cancer cell lines with low toxicity to normal cells.

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.